Cas no 5203-15-6 (4-Isobutoxybenzonitrile)

4-Isobutoxybenzonitrile structure
4-Isobutoxybenzonitrile structure
Product Name:4-Isobutoxybenzonitrile
CAS No:5203-15-6
MF:C11H13NO
MW:175.227022886276
MDL:MFCD08274895
CID:360828
PubChem ID:21893716
Update Time:2025-04-19

4-Isobutoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 4-(2-methylpropoxy)-
    • 4-(2-methylpropoxy)benzonitrile
    • 4-iso-butoxybenzonitrile
    • AKOS000175313
    • 4-isobutoxybenzonitrile
    • DTXSID50619565
    • 4-iso-butoxybenzo-nitrile
    • AS-42938
    • A899739
    • SCHEMBL868642
    • FT-0715541
    • 5203-15-6
    • QWMUMFXFUCDJJI-UHFFFAOYSA-N
    • CS-0154210
    • DB-071472
    • 4-Isobutoxybenzonitrile
    • MDL: MFCD08274895
    • Inchi: 1S/C11H13NO/c1-9(2)8-13-11-5-3-10(7-12)4-6-11/h3-6,9H,8H2,1-2H3
    • InChI Key: QWMUMFXFUCDJJI-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C#N)=CC=1)CC(C)C

Computed Properties

  • Exact Mass: 175.09979
  • Monoisotopic Mass: 175.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 33Ų

Experimental Properties

  • Density: 1.01±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 122 ºC (0.3 Torr)
  • Flash Point: 121.4±13.7 ºC,
  • Refractive Index: 1.535 (589.3 nm 25 ºC)
  • Solubility: Very slightly soluble (0.1 g/l) (25 º C),
  • PSA: 33.02

4-Isobutoxybenzonitrile Pricemore >>

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